methyl {5-methyl-7-oxo-2-[(2-thienylmethyl)amino]-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}acetate

• IUPAC Name: methyl 2-[5-methyl-7-oxo-2-(thiophen-2-ylmethylamino)-1H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]acetate
• InChI: InChI=1S/C14H15N5O3S/c1-8-10(6-11(20)22-2)12(21)19-14(16-8)17-13(18-19)15-7-9-4-3-5-23-9/h3-5H,6-7H2,1-2H3,(H2,15,16,17,18)
• InChI Key: RZZYJQHPWTVUMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C(=N1)N=C(N2)NCC3=CC=CS3)CC(=O)OC
• Molecular Formula: C14H15N5O3S
• Molecular Weight: 333.37 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a methyl group, an oxo group, an amino group, and a triazolopyrimidine group. These functional groups suggest that the compound may have interesting chemical properties and potential applications in various fields, such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and a heterocyclic ring system. The triazolopyrimidine group, in particular, is a fused ring system that includes both nitrogen and carbon atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the conditions and the other reactants present. The presence of multiple functional groups means that it could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could affect its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future research directions involving this compound could be numerous, given its complex structure and the potential for interesting chemical properties. It could be explored for potential applications in medicinal chemistry, materials science, and other fields.